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An In-depth Technical Guide to the Thermal Stability of Chromium(lll) Oxide for High-
Temperature Applications

Introduction

Chromium(lll) oxide (Cr20s), also known as chromia, is an inorganic compound recognized
for its exceptional thermal stability, hardness, and corrosion resistance.[1] Occurring naturally
as the rare mineral eskolaite, Cr203 possesses a corundum crystal structure, which contributes
to its robust physical properties, including a Mohs hardness of 8 to 8.5.[2] Its high melting point
and stability at elevated temperatures make it a critical material for a wide array of high-
temperature applications, including refractory materials, pigments, and protective coatings.[1]
[3] This guide provides a comprehensive technical overview of the thermal properties of Cr203,
the experimental methods used to characterize its stability, and its key industrial uses.

Thermal and Physical Properties of Chromium(lil)
Oxide

The suitability of Cr20s for high-temperature applications is fundamentally determined by its
intrinsic thermal and physical properties. The compound is noted for its high melting and boiling
points, indicating strong ionic bonding within its crystal lattice. It is generally insoluble in water
and is not readily attacked by acids, further highlighting its chemical inertness.[4][5] When
heated, it can turn brown but reverts to its characteristic green color upon cooling.
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Table 1: Key Thermal and Physical Properties of Chromium(lll) Oxide

Property Value References
Melting Point 2435 °C (4415 °F; 2708 K) [41[6]171[8][°]
2240-2291 °C [10]

2266 °C (+ 25) [11]

Boiling Point 4000 °C (7232 °F; 4270 K) [41[5][6]171[8]1[°]
Density 5.22 g/cm?3 [4115]161[9]
Molar Mass 151.99 g/mol [41[8]

Crystal Structure Hexagonal (Corundum [2][4]

Structure)

Table 2: Thermal Expansion and Conductivity Data for Chromium(lll) Oxide
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Temperature/Condi
Property Value . References
tions
Volumetric Thermal .
) 2.95x 107> K1 Ambient Pressure [12][13]
Expansion (av)
2.98 x 107> K™t (a) (where a =a + bT) [12][13]
Linear Thermal N
) 5.94 x 10-6/°C Not Specified [9]

Expansion (ai)
5.86 x 1076 K1 (a-

_ 26 - 1000 °C [11]
axis)
8.12 x 10~¢ K1 (c-

_ 26 - 1000 °C [11]
axis)
Thermal Conductivity 5.17 Wim-K 23 °C [14]
3.55 W/m-K 200 °C [14]
~2.94 W/m-K 400 - 800 °C [14]
0.128 W/m-K Not Specified 9]

Thermal Stability Under Various Atmospheres

Chromium(lll) oxide is the most thermodynamically stable oxide of chromium over a wide
range of temperatures and pressures.[15] However, its behavior at very high temperatures can
be influenced by the surrounding atmosphere.

» In Air/Oxygen: While generally stable, at temperatures exceeding 1000 °C in the presence of
oxygen, Cr20s can slowly oxidize to form volatile chromium species, such as CrOsz(g).[16] In
humid air, the formation of volatile oxyhydroxides like CrO2(OH)2(g) can also occur,
increasing mass loss.[16] This volatilization is a critical consideration in applications like solid
oxide fuel cells where chromium-containing components are used at high temperatures.

 In Inert Atmospheres (e.g., Nitrogen, Argon): Cr=03 exhibits higher thermal stability in inert
atmospheres compared to air.[17] Decomposition and volatilization rates are significantly
reduced in the absence of oxygen. Studies have shown that the thickness of a Cr20s scale
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on a metal can decrease during high-temperature annealing in an inert atmosphere due to
reactions with the underlying substrate and decomposition.[18]

In Reducing Atmospheres (e.g., H2/COz2 mixtures): In reducing environments, the
dissociation of Cr20s3 can begin at temperatures as high as 1470 °C.[19] The specific
temperature and rate of volatilization depend on the oxygen potential of the atmosphere.[19]
Sublimation experiments in vacuum or CO atmospheres have shown that while Crz20s is the
primary species, small amounts of CrO and CrOz may also be present in the equilibrium
vapor.[18][20]

High-Temperature Applications

The exceptional thermal stability of Cr2.Os makes it an ideal material for numerous high-
temperature industrial applications.

Refractory Materials: Its high melting point and resistance to corrosion make Cr20s a key
component in refractory bricks, coatings, and crucibles used for lining furnaces and kilns.[1]
[3][4] It is particularly valuable in environments associated with dirty atmospheres and high
temperatures, such as coal gasification and non-ferrous metallurgy (e.g., copper and zinc
processing).[1]

Pigments: Known as "chrome green” or "viridian," Cr20s is a widely used green pigment in
paints, inks, glasses, and ceramics due to its considerable stability, which prevents color
fading under high heat or environmental exposure.[2][3]

Thermal Barrier Coatings: Due to its high-temperature oxidation resistance, Cr20s is used in
thermal barrier coatings, although it has a higher thermal conductivity than some other

ceramic coating materials.[21][22]

Catalysis: Chromia serves as a catalyst in various chemical reactions, including the
synthesis of organic compounds.[3][4]

Experimental Protocols for Thermal Stability
Assessment

The thermal stability of ceramic materials like Cr20s is evaluated using a range of analytical
techniques. These methods provide quantitative data on mass changes, phase transitions, and

© 2025 BenchChem. All rights reserved. 4 /11 Tech Support


https://www.researchgate.net/publication/230252991_Sublimation_of_Cr2O3_at_High_Temperatures
https://www.researchgate.net/publication/256774048_High_temperature_chromium_volatilization_from_Cr2O3_powder_and_Cr2O3-doped_UO2_pellets_in_reducing_atmospheres
https://www.researchgate.net/publication/256774048_High_temperature_chromium_volatilization_from_Cr2O3_powder_and_Cr2O3-doped_UO2_pellets_in_reducing_atmospheres
https://www.researchgate.net/publication/230252991_Sublimation_of_Cr2O3_at_High_Temperatures
https://www.semanticscholar.org/paper/Sublimation-of-Cr2O3-at-High-Temperatures-Wang-Dreger/0bfd11df59104e5194a3054cf3c0f03a6396d3a6
https://www.ceramicsrefractories.saint-gobain.com/news-articles/chromium-oxide-what-it-where-its-used
https://www.ceramic-glazes.com/chromium-oxide
https://www.vedantu.com/chemistry/chromic-oxide-cr2o3
https://www.ceramicsrefractories.saint-gobain.com/news-articles/chromium-oxide-what-it-where-its-used
https://en.wikipedia.org/wiki/Chromium(III)_oxide
https://www.ceramic-glazes.com/chromium-oxide
https://www.wisdommetals.com/product/thermal-spray-powder/cr2o3-powder/
https://akjournals.com/downloadpdf/journals/10973/74/1/article-p13.pdf
https://www.ceramic-glazes.com/chromium-oxide
https://www.vedantu.com/chemistry/chromic-oxide-cr2o3
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b180094?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

mechanical property retention as a function of temperature.

Thermogravimetric and Differential Thermal Analysis
(TG-DTA)

This is one of the most common methods for studying the thermal decomposition and stability

of materials.

e Principle: TG-DTA simultaneously measures the change in mass (Thermogravimetry) and

the difference in temperature between a sample and a reference material (Differential

Thermal Analysis) as a function of temperature or time.

Methodology:

o Asmall, precisely weighed sample of Cr20s powder is placed in a crucible (e.g., alumina

or platinum).
An inert reference material is placed in an identical crucible.

The sample and reference are placed in a furnace and heated according to a controlled
temperature program (e.g., a linear heating rate of 10-20 °C/min).

A specific atmosphere (e.g., dry air, humid air, N2, Ar) is purged through the furnace at a
constant flow rate.

The TGA instrument records any mass loss or gain. For Cr203, mass loss at high
temperatures can indicate volatilization or decomposition, while mass gain could suggest
oxidation.[19]

The DTA instrument records exothermic (heat-releasing) or endothermic (heat-absorbing)
events. A sharp exothermic peak around 410-420 °C can indicate the crystallization of
amorphous chromium hydroxide into crystalline Cr20s.[23] Melting is observed as a sharp
endothermic peak.

X-ray Diffraction (XRD)
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XRD is used to identify the crystalline phases present in a material before and after thermal
treatment.

e Principle: X-rays are diffracted by the crystal lattice of a material, producing a unique
diffraction pattern that acts as a fingerprint for its crystalline structure.

o Methodology:

o An initial XRD pattern of the Cr203 sample is recorded at room temperature to confirm its
phase (e.g., eskolaite, R-3c space group).

o The sample is then subjected to a specific thermal cycle (e.g., heated to a high
temperature in a furnace and held for a set duration).

o After cooling, another XRD pattern is taken to determine if any phase changes,
decomposition into other oxides, or reactions with other materials have occurred.[24][25]

o For in-situ analysis, a high-temperature XRD chamber can be used to record diffraction
patterns as the sample is being heated, providing real-time information on structural
transitions.

Thermal Shock Resistance Testing

This method assesses a material's ability to withstand rapid temperature changes without
failing.

e Principle: Thermal shock induces severe internal stresses in a material due to differential
thermal expansion. The resistance is often quantified by measuring the retained mechanical
strength after quenching.

o Methodology (Water Quenching Method, based on ASTM C1525):[26]
o Multiple sets of standardized test specimens (e.g., rectangular bars) are prepared.
o The initial flexural strength of an un-shocked (as-received) set of specimens is measured.

o Other sets of specimens are heated in a furnace to a series of increasing temperatures.
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o Once a set reaches its target temperature and is thermally equilibrated, the specimens are
rapidly quenched in a water bath at room temperature.[26]

o After quenching, the retained flexural strength of each set of specimens is measured.

o The critical temperature difference (ATc) is determined as the temperature at which a
significant drop in average flexural strength (e.g., 30%) occurs compared to the as-
received material. This value provides a quantitative measure of the material's thermal

shock resistance.

Diagrams of Workflow and Logical Relationships
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Caption: Experimental workflow for evaluating the thermal stability of Cr20s.
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Factors Influencing Cr20s Thermal Stability and Applications

Intrinsic Properties
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Caption: Logical relationships in Cr203's high-temperature performance.

Conclusion

Chromium(lll) oxide stands out as a highly robust material with exceptional thermal stability,
characterized by a very high melting point and resistance to chemical attack. Its performance at
elevated temperatures, particularly its low volatility in inert atmospheres, makes it
indispensable for applications such as refractory linings, high-temperature pigments, and
protective coatings. While its stability can be compromised at very high temperatures in
oxidizing or humid environments due to the formation of volatile species, Cr203 remains a
cornerstone material for industries operating under extreme thermal conditions. Understanding
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its thermal properties through rigorous experimental evaluation is crucial for optimizing its

performance and extending the lifetime of components in high-temperature service.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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